3-cyano-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide

• IUPAC Name: 3-cyano-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)benzamide
• InChI: InChI=1S/C16H14N4O2/c17-9-10-2-1-3-11(6-10)16(22)18-13-4-5-14-12(7-13)8-15(21)20-19-14/h1-3,6,8,13H,4-5,7H2,(H,18,22)(H,20,21)
• InChI Key: AHDUTRVNAZJXKL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNC(=O)C=C2CC1NC(=O)C3=CC=CC(=C3)C#N
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

“3-cyano-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide” is a compound that belongs to the class of N-cyanoacetamides. These compounds are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Synthesis Analysis

The synthesis of cyanoacetamides may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For instance, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature afforded the target N-substituted cyanoacetamide compounds.

Chemical Reactions Analysis

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions. For example, treatment of 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b] thiophen-2-yl)acetamide with active methylene reagents afforded the respective 2-oxopyridine derivatives. The reaction took place via 1,3-dinucleophilic attack by the active methylene reagent on the acetamido 1,3-bielectrophilic moiety of the starting compound.

Scientific Research Applications

Synthesis and Structural Analysis A study conducted by Younes et al. (2020) explored the synthesis of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives through direct acylation reactions. The solid-state properties of these compounds were examined using X-ray single crystallography, revealing detailed structural insights. The study highlights the structural diversity and complexity that can be achieved with cyano and benzamide functional groups in molecular synthesis (Younes et al., 2020).

Colorimetric Sensing of Fluoride Anions The same study by Younes et al. (2020) also discovered that one of the benzamide derivatives exhibited a dramatic color transition from colorless to black in response to fluoride anions. This observation indicates a potential application in colorimetric sensing, where the compound could be used as a naked-eye sensor for fluoride anions in solutions. The sensing behavior is attributed to a deprotonation-enhanced intramolecular charge transfer mechanism, showcasing the compound's utility in environmental monitoring and analytical chemistry (Younes et al., 2020).

Future Directions

The main objective of the present survey is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents. Therefore, future directions could involve further exploration of the synthetic utility of “3-cyano-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide” and its derivatives in the synthesis of various organic heterocycles, as well as their potential biological activities.